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Compound of Interest

Compound Name: Coprexa

Cat. No.: B108656 Get Quote

For researchers, scientists, and drug development professionals, ensuring personal and

environmental safety during the handling of investigational compounds like Coprexa, with its

active pharmaceutical ingredient (API) tetrathiomolybdate, is paramount. Adherence to rigorous

safety and disposal protocols minimizes the risk of exposure and ensures the integrity of

experimental work. This guide provides essential, immediate safety and logistical information

for the laboratory handling of Coprexa.

Hazard Summary: Tetrathiomolybdate is classified as a hazardous substance. It is known to

cause skin and eye irritation and may lead to respiratory irritation if inhaled. Therefore,

appropriate personal protective equipment (PPE) and engineering controls are crucial to

mitigate these risks.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is the first line of defense against exposure to

tetrathiomolybdate. The following table summarizes the recommended PPE for various

laboratory activities involving this compound.
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Activity Required PPE Rationale

Weighing and Aliquoting (Solid

Form)

- Double Nitrile Gloves-

Chemical Splash Goggles-

Full-Length Lab Coat- N95

Respirator (or higher)

Minimizes skin contact and

prevents inhalation of fine

particles. Double gloving

provides additional protection

against potential

contamination.

Solution Preparation

- Nitrile Gloves- Chemical

Splash Goggles- Full-Length

Lab Coat

Protects against splashes and

direct skin contact with the

dissolved compound.

General Handling and Analysis

- Nitrile Gloves- Safety

Glasses with Side Shields-

Full-Length Lab Coat

Provides a basic level of

protection during routine

handling of solutions.

Spill Cleanup

- Double Nitrile Gloves-

Chemical Splash Goggles-

Full-Length Lab Coat- N95

Respirator (if powder is

present)

Ensures comprehensive

protection during the

management of accidental

releases.

Waste Disposal

- Nitrile Gloves- Safety

Glasses with Side Shields-

Full-Length Lab Coat

Protects against incidental

contact with contaminated

waste materials.

Note: It is recommended to use nitrile rubber gloves for handling tetrathiomolybdate. Always

inspect gloves for any signs of degradation or punctures before use.

Experimental Workflow: Safe Handling of Coprexa
The following diagram outlines the standard operating procedure for safely handling Coprexa
in a laboratory setting, from preparation to disposal.
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Caption: Workflow for safe handling of Coprexa in the laboratory.
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Operational and Disposal Plans
Engineering Controls:

Ventilation: All work with solid tetrathiomolybdate and the preparation of its solutions should

be conducted in a certified chemical fume hood to minimize inhalation of dust or aerosols.[1]

Weighing: For weighing the powdered form, a ventilated balance enclosure or a glove box is

recommended to contain any airborne particles.[2][3][4][5][6]

Decontamination and Spill Cleanup:

In the event of a spill, follow these procedures:

Evacuate and Secure: Immediately alert others in the area and restrict access to the spill

site.

Don PPE: Wear the appropriate PPE as outlined in the table above.

Containment:

For solid spills: Gently cover the spill with absorbent pads and then wet them with water to

prevent the powder from becoming airborne.[7]

For liquid spills: Cover the spill with an absorbent material, working from the outside in to

prevent spreading.

Cleanup:

Carefully collect the absorbed material using a scoop or tongs and place it into a labeled

hazardous waste container.

Clean the spill area with a detergent solution, followed by a rinse with water. For enhanced

decontamination, a 10% bleach solution followed by a 1% sodium thiosulfate solution can

be used on compatible surfaces.[7]

Disposal: Dispose of all contaminated materials, including PPE, as hazardous waste.
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Reporting: Report the incident to your institution's Environmental Health & Safety (EHS)

department.

Waste Disposal:

All tetrathiomolybdate waste, including contaminated consumables (e.g., gloves, weigh boats,

pipette tips), must be treated as hazardous waste.

Collection:

Collect all solid and liquid waste in a dedicated, leak-proof, and chemically compatible

container.[1][8]

The container must be clearly labeled as "Hazardous Waste" with the full chemical name:

"Tetrathiomolybdate".[8]

Storage: Store the waste container in a designated and secure satellite accumulation area

within the laboratory, away from incompatible materials.

Empty Containers: Triple-rinse empty containers with a suitable solvent (e.g., water). The

rinsate must be collected and disposed of as hazardous waste. After rinsing and air-drying,

the original label should be defaced or removed before the container is discarded as regular

solid waste or recycled.[8]

Final Disposal: Arrange for the collection of the hazardous waste container by your

institution's EHS office or a licensed chemical waste disposal contractor. Do not dispose of

tetrathiomolybdate waste down the drain or in regular trash.[8]

Logical Relationship: PPE Selection
The selection of appropriate PPE is directly related to the potential route of exposure for a

given laboratory task.
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Caption: Relationship between exposure routes and required PPE.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b108656#personal-protective-equipment-for-handling-
coprexa]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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